Cas no 133331-77-8 (1-(Perfluorohexyl)octane)

• Product Name: 1-(Perfluorohexyl)octane
• CAS No: 133331-77-8
• Molecular Formula: C₁₄H₁₇F₁₃
• Molecular Weight: 432.26398
• MDL: MFCD07784188
• CID: 137654
• PubChem ID: 10477896

1-(Perfluorohexyl)octane Properties

Names and Identifiers

• Tetradecane,1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-
• 1-(Perfluorohexyl)octane
• 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorotetradecane
• F 6H8
• PC7927
• Perfluorohexyloctane
• Tetradecane,1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro
• T6-octane
• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluorotetradecane, 1-(Tridecafluorohex-1-yl)octane
• 7VYX4ELWQM
• 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorotetradecane;1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluorotetradecane
• NOV-03
• DTXSID20440585
• SCHEMBL890448
• UNII-7VYX4ELWQM
• PERFLUOROHEXYLOCTANE [USAN]
• Perfluorohexyloctane [WHO-DD]
• 1,1,1,2,2,3,3,4,4,5,5,6,6,-tridecafluorotetradecane
• NOV03
• PD132306
• HY-W143531
• perfluorohexyloctane [INN]
• CS-0205555
• A806597
• MFCD07784188
• starbld0000620
• MIEBO
• Tetradecane, 1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-
• AT38487
• J-006351
• 133331-77-8
• AKOS015911101
• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluorotetradecane F 6H8
• BS-20913
• perfluorhexyloctane
• NS00011293
• Perfluorohexyl octane
• F6H8
• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluoro-tetradecane
• Miebo (TN)
• CHEMBL5314588
• perfluorohexyloctanum
• NovaTears
• EvoTears
• DB-225819
• D12604
• perfluorohexyloctane
• perfluorohexiloctano
• NOV 03
• CHEBI:229658
• 1-(PERFLUOROHEXYL)OCTANE
• 1,1,1,2,2,3,3,4,4,5,5,6,6-Tridecafluorotetradecane

• MDL： MFCD07784188
• InChIKey： WRYIIOKOQSICTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17F13/c1-2-3-4-5-6-7-8-9(15,16)10(17,18)11(19,20)12(21,22)13(23,24)14(25,26)27/h2-8H2,1H3
• SMILES： FC(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)CCCCCCCC

Computed Properties

• Exact Mass: 432.11200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 11
• Monoisotopic Mass: 432.1122666g/mol
• Heavy Atom Count: 27
• Complexity: 464
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 7.47580
• PSA: 0.00000
• Boiling Point: 340 °C
• Melting Point: 4.96 °C
• Density: 1.331 g/cm3(Temp: 25 °C)